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Compound of Interest

Compound Name:
Dimethyldioctadecylammonium

Iodide

Cat. No.: B1340579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyldioctadecylammonium Iodide (DDAI) is a cationic lipid that has garnered significant

interest in drug delivery and vaccine formulation. Its amphiphilic nature, characterized by a

positively charged head group and two long hydrophobic tails, enables the formation of

liposomes and other nanoparticle structures. These structures can encapsulate and deliver a

variety of therapeutic agents, including nucleic acids and small molecule drugs. Proper

preparation and dilution of DDAI solutions are critical for the successful formulation of these

delivery systems, ensuring reproducibility and efficacy. This document provides detailed

protocols for the preparation and dilution of DDAI solutions, along with important safety

considerations and stability information.

Safety and Handling Precautions
Dimethyldioctadecylammonium Iodide is a chemical that requires careful handling to

minimize potential hazards. Always consult the Safety Data Sheet (SDS) before use.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.
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Hand Protection: Wear nitrile or other suitable chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Handling:

Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or

aerosols.

Avoid contact with skin, eyes, and clothing. In case of contact, rinse the affected area

immediately and thoroughly with water.

Wash hands thoroughly after handling the compound.

Storage:

Store in a tightly closed container in a cool, dry, and dark place.

Protect from moisture and incompatible materials such as strong oxidizing agents.

Physicochemical Properties and Solubility
DDAI is a waxy solid at room temperature. Its solubility is highly dependent on the solvent and

temperature.

Qualitative Solubility:

Poorly soluble in: Water

Soluble in: Non-polar organic solvents such as ethanol, chloroform, hexane, and toluene.

Heating may be required to achieve complete dissolution.

Quantitative Solubility Data:

While specific quantitative solubility data for DDAI is not extensively published, data for the

closely related compound Dimethyldioctadecylammonium Bromide (DDAB) can be used as a

guideline. It is always recommended to empirically determine the solubility for your specific

application and solvent system.
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Compound Solvent Concentration Conditions

Dimethyldioctadecyla

mmonium Bromide
Ethanol 100 mg/mL Requires heating

Experimental Protocols
Protocol 1: Preparation of a DDAI Stock Solution in an
Organic Solvent
This protocol describes the preparation of a stock solution of DDAI in an organic solvent, which

can then be used for subsequent dilutions or in the formulation of lipid nanoparticles.

Materials:

Dimethyldioctadecylammonium Iodide (DDAI) powder

Anhydrous ethanol (or other suitable organic solvent)

Glass vials with screw caps

Magnetic stirrer and stir bar

Heating plate

Analytical balance

Procedure:

Weighing: Accurately weigh the desired amount of DDAI powder using an analytical balance

and transfer it to a clean, dry glass vial.

Solvent Addition: Add the calculated volume of the organic solvent (e.g., ethanol) to the vial

to achieve the desired concentration.

Dissolution:

Place a magnetic stir bar in the vial.
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Seal the vial tightly with a screw cap.

Place the vial on a magnetic stirrer with a heating plate.

Stir the solution at a moderate speed.

If necessary, gently heat the solution while stirring to facilitate dissolution. Caution: When

using flammable organic solvents, ensure proper ventilation and avoid open flames or

sparks. Do not overheat.

Visual Inspection: Continue stirring and gentle heating until the DDAI is completely dissolved

and the solution is clear.

Cooling and Storage:

Once dissolved, remove the vial from the heat and allow it to cool to room temperature.

Store the stock solution in a tightly sealed container in a cool, dark place. For long-term

storage, refer to the stability section below.

Protocol 2: Preparation of DDAI Liposomes using the
Lipid-Film Hydration Method
This method is commonly used to prepare multilamellar vesicles (MLVs) which can be further

processed into unilamellar vesicles.

Materials:

DDAI stock solution in a volatile organic solvent (e.g., chloroform)

Other lipids (e.g., cholesterol, DOPE) as required for the formulation, dissolved in the same

solvent

Round-bottom flask

Rotary evaporator

Aqueous buffer (e.g., PBS, HEPES)
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Water bath

Procedure:

Lipid Mixing: In a round-bottom flask, combine the DDAI stock solution with solutions of other

lipids in the desired molar ratios.

Film Formation:

Attach the flask to a rotary evaporator.

Immerse the flask in a water bath set to a temperature above the transition temperature of

the lipids but below the boiling point of the aqueous buffer to be added later.

Rotate the flask and apply a vacuum to evaporate the organic solvent. A thin, uniform lipid

film will form on the inner surface of the flask.

Continue evaporation for at least 30 minutes after the film appears dry to ensure complete

removal of the solvent.

Hydration:

Introduce the aqueous buffer into the flask. The volume will depend on the desired final

lipid concentration.

Continue to rotate the flask in the water bath (without vacuum) for at least 1 hour. The lipid

film will hydrate and swell, forming MLVs that detach from the flask wall, resulting in a

milky suspension.

Further Processing (Optional): The resulting MLV suspension can be subjected to sonication

or extrusion to produce small unilamellar vesicles (SUVs) or large unilamellar vesicles

(LUVs), respectively.

Protocol 3: Preparation of DDAI Vesicles using the Hot-
Water Method
This is a simpler method for preparing DDAI vesicles without the use of organic solvents.
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Materials:

DDAI powder

Deionized water or aqueous buffer

Glass vial

Magnetic stirrer and stir bar

Heating plate

Procedure:

Dispersion: Disperse the DDAI powder in the desired volume of deionized water or aqueous

buffer in a glass vial.

Heating and Stirring:

Place a magnetic stir bar in the vial.

Heat the dispersion to a temperature above the chain melting temperature of DDAI

(typically >50°C) while stirring continuously.

Vesicle Formation: Maintain the temperature and stirring for a defined period (e.g., 20-30

minutes) to allow for the formation of vesicles.

Cooling: Slowly cool the vesicle suspension to room temperature while continuing to stir.

Dilution of DDAI Solutions
To prepare working solutions, the stock solution can be diluted using the appropriate solvent.

Procedure:

Calculate the required volume of the stock solution and the diluent to achieve the desired

final concentration.
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Using a calibrated pipette, transfer the calculated volume of the stock solution into a clean

vial.

Add the calculated volume of the diluent to the vial.

Mix the solution thoroughly by vortexing or gentle shaking.

Stability and Storage of DDAI Solutions
The stability of DDAI solutions can be influenced by the solvent, concentration, temperature,

and exposure to light.

General Stability: Long-chain quaternary ammonium salts are generally stable compounds.

However, they can be susceptible to degradation under harsh conditions such as very high

temperatures or extreme pH.

Storage of Stock Solutions: For organic stock solutions, it is recommended to store them in

tightly sealed containers at low temperatures and protected from light. Based on data for a

commercially available DDAI solution, storage at -20°C for up to one month or at -80°C for

up to six months under a nitrogen atmosphere is recommended.

Aqueous Dispersions: Aqueous dispersions of DDAI liposomes should be stored at 4°C and

used within a short period. The physical stability of liposomes (e.g., size, aggregation) should

be monitored over time.

Visualization of Workflows
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Caption: Workflow for the preparation and dilution of DDAI solutions.
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Caption: Logical relationships in DDAI solution preparation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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